Cas no 921572-93-2 (N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide)

• Product Name: N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• CAS No: 921572-93-2
• MF: C₁₉H₂₀N₄O₄S₃
• MW: 464.581500053406
• CID: 6453491
• Update Time: 2025-10-25

N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• 3-Piperidinecarboxamide, N-[5-[(phenylthio)methyl]-1,3,4-oxadiazol-2-yl]-1-(2-thienylsulfonyl)-

• Inchi： 1S/C19H20N4O4S3/c24-18(14-6-4-10-23(12-14)30(25,26)17-9-5-11-28-17)20-19-22-21-16(27-19)13-29-15-7-2-1-3-8-15/h1-3,5,7-9,11,14H,4,6,10,12-13H2,(H,20,22,24)
• InChI Key： KZVNSNDPIPHCTH-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC(C(NC2=NN=C(CSC3=CC=CC=C3)O2)=O)C1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 11.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide

Chemical Compound CAS No. 921572-93-2: N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide

The chemical compound with CAS No. 921572-93-2, known as N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide, is a highly specialized molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug discovery and material science.

The molecular structure of N-{5-(phenylsulfanyl)methyl-1,3,4 oxadiazol 2 yl}-1-(thiophene 2 sulfonyl)piperidine 3 carboxamide is characterized by a combination of heterocyclic rings and functional groups that contribute to its reactivity and selectivity. The presence of the oxadiazole ring, a thiophene moiety, and a piperidine group creates a complex yet balanced framework that enables diverse interactions. Researchers have explored its ability to act as a building block for more intricate molecules, particularly in the synthesis of bioactive compounds.

Recent advancements in synthetic chemistry have allowed for the precise construction of this compound using multi-step reactions. The synthesis involves the strategic use of coupling agents and protecting groups to ensure high yields and purity. Notably, the incorporation of sulfur-containing groups, such as the phenylsulfanyl and thiophene sulfonyl moieties, plays a crucial role in modulating the electronic properties of the molecule. These features make it an attractive candidate for applications in catalysis and sensor development.

From a biological standpoint, N-{5-(phenylsulfanyl)methyl 1 3 4 oxadiazol 2 yl}-1-(thiophene 2 sulfonyl)piperidine 3 carboxamide has shown remarkable activity in vitro against various enzymes and cellular targets. Studies conducted in collaboration with leading pharmaceutical companies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. This makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The thiophene ring contributes to conjugation effects that enhance conductivity, making it suitable for use in organic electronics. Researchers are currently exploring its potential as a component in flexible electronics and photovoltaic devices.

Despite its numerous advantages, the synthesis and handling of N-{5-(phenylsulfanyl)methyl 1 3 4 oxadiazol 2 yl}-1-(thiophene 2 sulfonyl)piperidine 3 carboxamide require careful consideration of safety protocols. Its sulfur-containing groups can release volatile compounds under certain conditions, necessitating controlled environments during synthesis and storage.

Looking ahead, the future of this compound lies in further exploration of its applications across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for N-{5-(phenylsulfanyl)methyl 1 3 4 oxadiazol 2 yl}-1-(thiophene 2 sulfonyl)piperidine 3 carboxamide, positioning it as a key player in cutting-edge research and development.